Cas no 74599-36-3 ((4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile)

• Product Name: (4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile
• CAS No: 74599-36-3
• MF: C₄H₅N₅S
• MW: 155.180997610092
• MDL: MFCD06803473
• CID: 3029848
• Update Time: 2025-05-27

(4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile Chemical and Physical Properties

Names and Identifiers

• [(4-氨基-4H-1,2,4-三唑-3-基)硫代]乙腈
• [(4-Amino-4H-1,2,4-triazol-3-yl)thio]acetonitrile
• 2-[(4-amino-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
• [(4-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
• 2-[(4-amino-4H-1,2,4-triazol-3-yl)sulfanyl]acetonitrile
• STL163466
• 2-((4-Amino-4H-1,2,4-triazol-3-yl)thio)acetonitrile
• acetonitrile, [(4-amino-4H-1,2,4-triazol-3-yl)thio]-
• (4-Amino-4H-1,2,4-triazol-3-yl)thioacetonitrile

• MDL： MFCD06803473
• Inchi： 1S/C4H5N5S/c5-1-2-10-4-8-7-3-9(4)6/h3H,2,6H2
• InChI Key： LLCMUFXUIVYZSL-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=NN=CN1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: -0.2
• Topological Polar Surface Area: 106